Cas no 1037237-32-3 (1H-pyrazol-5-ylmethanamine dihydrochloride)

• Product Name: 1H-pyrazol-5-ylmethanamine dihydrochloride
• CAS No: 1037237-32-3
• MF: C₄H₉Cl₂N₃
• MW: 170.040358304977
• MDL: MFCD12545920
• CID: 93249
• PubChem ID: 23055691
• Update Time: 2025-10-19

1H-pyrazol-5-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-H-Pyrazole-3-methaneamine Dihydrochloride
• 1H-Pyrazole-5-methanamine dihydrochloride
• 1H-pyrazol-5-ylmethanamine,dihydrochloride
• 3-Aminomethyl-2H-pyrazole dihydrochloride
• (1H-PYRAZOL-3-YL)METHANAMINE DIHYDROCHLORIDE
• 2H-pyrazol-3-ylmethanamine
• 1H-Pyrazol-5-ylmethylamine dihydrochloride
• 2H-PYRAZOL-3-YL-METHYLAMINE DIHYDROCHLORIDE
• (1H-pyrazol-5-yl)methanamine dihydrochloride
• C-(1H-Pyrazol-3-yl)-methylamine dihydrochoride
• 1H-pyrazol-5-ylmethanamine dihydrochloride
• EN300-175892
• CS-0047020
• 3-Aminomethyl-2H-pyrazole dihydrochloride; 1H-Pyrazole-5-methanamine dihydrochloride
• (1H-pyrazol-5-yl)methanaminedihydrochloride
• 3-(Aminomethyl)-2H-pyrazole dihydrochloride
• AKOS015994785
• 1-(1H-Pyrazol-5-yl)methanamine--hydrogen chloride (1/2)
• 3-(Aminomethyl)-1H-pyrazole dihydrochloride
• 1H-Pyrazol-5-ylmethylaminedihydrochloride
• AKOS015898290
• 1H-pyrazol-5-ylmethanamine;dihydrochloride
• (1h-pyrazol-5-yl)methanamine 2hcl
• DTXSID10630099
• (1H-PYRAZOL-3-YL)METHANAMINE 2HCL
• 1H-Pyrazole-3-methaneamine dihydrochloride
• SCHEMBL4428877
• A1873
• AMY36478
• 1037237-32-3
• 1h-pyrazol-5-ylmethyl amine 2hcl
• FT-0682449
• J-504721
• MFCD08752573
• DB-059040
• 2H-Pyrazol-3-yl-methylamine dihydrochloride; 2H-Pyrazol-3-yl-methylamine dihydrochloride; 1H-Pyrazole-3-methaneamine dihydrochloride; (1H-pyrazol-5-yl)methanamine dihydrochloride

• MDL： MFCD12545920
• Inchi： 1S/C4H7N3.2ClH/c5-3-4-1-2-6-7-4;;/h1-2H,3,5H2,(H,6,7);2*1H
• InChI Key： ZQIIUAXAEOUVGI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=N1)CN

Computed Properties

• Exact Mass: 169.01700
• Monoisotopic Mass: 169.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 2.17270

1H-pyrazol-5-ylmethanamine dihydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 1H-pyrazol-5-ylmethanamine dihydrochloride

1H-pyrazol-5-ylmethanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 1037237-32-3, commonly referred to as 1H-pyrazol-5-ylmethanamine dihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which has been extensively studied for its role in various biological systems and synthetic processes.

1H-pyrazol-5-ylmethanamine dihydrochloride exhibits a distinctive molecular structure characterized by a pyrazole ring substituted with a methanamine group. The presence of the pyrazole moiety imparts unique electronic properties, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of 1H-pyrazol-5-ylmethanamine dihydrochloride lies in its role as a precursor for the synthesis of kinase inhibitors. Kinase enzymes are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By leveraging the structural flexibility of 1H-pyrazol-5-ylmethanamine dihydrochloride, researchers have successfully designed compounds that exhibit potent inhibitory activity against specific kinases, paving the way for innovative therapeutic strategies.

In addition to its pharmacological applications, 1H-pyrazol-5-ylmethanamine dihydrochloride has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Recent advancements in this area have demonstrated its utility as a ligand in metalloenzyme mimics, offering new insights into sustainable chemical processes.

The synthesis of 1H-pyrazol-5-ylmethanamine dihydrochloride typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including condensation reactions and hydroamination processes, to enhance the efficiency of production. These advancements have not only improved the scalability of the synthesis but also reduced environmental impact, aligning with current trends toward green chemistry.

From a structural standpoint, 1H-pyrazol-5-ylmethanamine dihydrochloride is notable for its ability to engage in hydrogen bonding and π–π interactions, which are crucial for its bioavailability and pharmacokinetic properties. These characteristics make it an attractive candidate for drug delivery systems, where precise control over drug release is essential.

Recent studies have also explored the use of 1H-pyrazol-5-ylmethanamine dihydrochloride in combinatorial chemistry approaches, where it serves as a key component in libraries of compounds designed for high-throughput screening. This approach has significantly accelerated the discovery of novel bioactive agents, underscoring the compound's importance in modern drug development pipelines.

In conclusion, 1H-pyrazol-5-ylmethanamine dihydrochloride (CAS No 1037237-32-3) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and biological applications, position it as a cornerstone for future innovations in organic chemistry and pharmacology.